N-(tert-butyl)-2-{[(7-methoxy-2-naphthyl)oxy]methyl}-1,3-oxazole-4-carboxamide

• IUPAC Name: N-tert-butyl-2-[(7-methoxynaphthalen-2-yl)oxymethyl]-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C20H22N2O4/c1-20(2,3)22-19(23)17-11-26-18(21-17)12-25-16-8-6-13-5-7-15(24-4)9-14(13)10-16/h5-11H,12H2,1-4H3,(H,22,23)
• InChI Key: MIEQFALSXYSHRL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1=COC(=N1)COC2=CC3=C(C=CC(=C3)OC)C=C2
• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol

Description

N-(tert-butyl)-2-{[(7-methoxy-2-naphthyl)oxy]methyl}-1,3-oxazole-4-carboxamide is a chemical compound that belongs to the class of oxazole carboxamides. It has been studied extensively for its potential applications in the field of scientific research.

Mechanism of Action

The mechanism of action of N-(tert-butyl)-2-{[(7-methoxy-2-naphthyl)oxy]methyl}-1,3-oxazole-4-carboxamide is not fully understood. However, it has been suggested that its anti-inflammatory and analgesic effects may be due to its ability to inhibit the production of pro-inflammatory cytokines and prostaglandins. Its neuroprotective effects may be due to its ability to reduce oxidative stress and inflammation in the brain. Its potential as an anticancer agent may be due to its ability to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models. It has also been shown to improve cognitive function and reduce oxidative stress in animal models of Alzheimer's disease. Additionally, it has been found to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using N-(tert-butyl)-2-{[(7-methoxy-2-naphthyl)oxy]methyl}-1,3-oxazole-4-carboxamide in lab experiments include its potent anti-inflammatory and analgesic effects, its neuroprotective effects, and its potential as an anticancer agent. However, its limitations include its relatively complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-(tert-butyl)-2-{[(7-methoxy-2-naphthyl)oxy]methyl}-1,3-oxazole-4-carboxamide. These include further studies on its mechanism of action, its potential as an anticancer agent, and its effects on other disease models. Additionally, there is a need for the development of more efficient and cost-effective synthesis methods for this compound. Further research is also needed to determine the optimal dosage and administration routes for this compound in animal models.

Scientific Research Applications

N-(tert-butyl)-2-{[(7-methoxy-2-naphthyl)oxy]methyl}-1,3-oxazole-4-carboxamide has been studied for its potential applications in the field of scientific research. It has been found to exhibit potent anti-inflammatory and analgesic effects in animal models. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease. Additionally, it has been studied for its potential as an anticancer agent, with promising results in vitro.